Cas no 94-11-1 (Isopropyl 2,4-dichlorophenoxyacetate)

Isopropyl 2,4-dichlorophenoxyacetate is a synthetic auxin herbicide ester, derived from 2,4-dichlorophenoxyacetic acid (2,4-D). It functions as a selective systemic herbicide, effectively controlling broadleaf weeds in cereal crops and turfgrass. The isopropyl ester formulation enhances lipid solubility, improving foliar absorption and translocation within target plants. This compound exhibits high efficacy at low application rates, minimizing environmental impact. Its stability under varying climatic conditions ensures consistent performance. Suitable for post-emergence applications, it is compatible with integrated weed management systems. Proper handling and adherence to regulatory guidelines are essential due to its potential phytotoxicity to non-target plants. Storage in cool, dry conditions is recommended to maintain chemical integrity.

Isopropyl 2,4-dichlorophenoxyacetate structure

94-11-1 structure

Product Name:Isopropyl 2,4-dichlorophenoxyacetate

CAS No:94-11-1

MF:C₁₁H₁₂Cl₂O₃

MW:263.117181777954

CID:34732

Update Time:2025-10-16

Isopropyl 2,4-dichlorophenoxyacetate Chemical and Physical Properties

Names and Identifiers

- Isopropyl 2,4-dichlorophenoxyacetate
- 2,4-Dichlorophenoxyacetic acid isopropyl ester
- 2,4-D isopropyl ester
- 2.4-D-iso-pr
- 1-methylethyl 2-(2,4-dichlorophenoxy)acetate
- 2,4-dichlorophenoxyacetate isopropyl ester
- 2,4-D-Isopropyl
- Amchem Weed Killer 650
- Caswell No. 315AV
- Crop Rider 3.34D
- Esteron 44
- isopropyl (2,4-dichlorophenoxy)acetate
- Isopropyl 2,4-D ester
- Niagara Estasol
- propan-2-yl (2,4-dichlorophenoxy)acetate
- propan-2-yl 2-(2,4-dichlorophenoxy)acetate
- Weedone 128
- Acetic acid, (2,4-dichlorophenoxy)-, 1-methylethyl ester (9CI)
- Acetic acid, (2,4-dichlorophenoxy)-, isopropyl ester (6CI, 8CI)
- NSC 521749
- Inchi： 1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3
- InChI Key： WHOKDONDRZNCBC-UHFFFAOYSA-N
- SMILES： O=C(COC1C(Cl)=CC(Cl)=CC=1)OC(C)C

Computed Properties

Exact Mass: 262.01600

Experimental Properties

Color/Form: Colorless liquid depending on purity/
Density: 1.2600
Melting Point: 5°C
Boiling Point: 371.18°C (rough estimate)
Flash Point: 126
Refractive Index: 1.5209 (estimate)
PSA: 35.53000
LogP: 3.32380

Isopropyl 2,4-dichlorophenoxyacetate Security Information

Hazardous Material transportation number：UN 3348
Hazard Category Code： 22-41-50/53-43
Safety Instruction： 26-39-61-60-46-36/37-29
RTECS：AG8750000
Hazardous Material Identification：
Safety Term：6.1(b)
Packing Group：III
Risk Phrases：R22
HazardClass：6.1(b)
PackingGroup：III
Storage Condition：0-6°C

Isopropyl 2,4-dichlorophenoxyacetate Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Isopropyl 2,4-dichlorophenoxyacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722320-100mg	2,4-D isopropyl ester	94-11-1	98%	100mg	￥501.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722320-250mg	2,4-D isopropyl ester	94-11-1	98%	250mg	￥722.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722320-500mg	2,4-D isopropyl ester	94-11-1	98%	500mg	￥952.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722320-1g	2,4-D isopropyl ester	94-11-1	98%	1g	￥1333.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722320-5g	2,4-D isopropyl ester	94-11-1	98%	5g	￥4667.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722320-10g	2,4-D isopropyl ester	94-11-1	98%	10g	￥8234.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1722320-25g	2,4-D isopropyl ester	94-11-1	98%	25g	￥15200.00	2024-04-24
A2B Chem LLC	AY10322-100mg	2,4-D-iso-propyl ester	94-11-1	98%	100mg	$66.00	2024-07-18
A2B Chem LLC	AY10322-250mg	2,4-D-iso-propyl ester	94-11-1	97%	250mg	$79.00	2024-07-18
A2B Chem LLC	AY10322-1g	2,4-D-iso-propyl ester	94-11-1	97%	1g	$102.00	2024-07-18

Isopropyl 2,4-dichlorophenoxyacetate Production Method

Production Method 1

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: 1,1′-Thiobis[4-chlorobenzene] , Magnesium chloride ; 70 °C; 30 min, 70 °C

Reference

: Method for preparing chlorophenoxycarboxylic acid amine salt

, China, , ,

Production Method 2

94-75-7

94-11-1

Reaction Conditions

Reference

: Synthesis of 2,4-D esters by using 806 catalyst

Huang, Huamin; Liu, Fuan; Zhang, Hongmei, Jilin Daxue Ziran Kexue Xuebao, 1986, (3), 95-7

Production Method 3

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] Solvents: Water ; 0.5 h, 0 °C

Reference

: Preparation of 2,4-dichlorophenoxyacetic acid and salt thereof

, World Intellectual Property Organization, , ,

Production Method 4

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 0.5 h, 70 °C

Reference

: Preparation of phenoxycarboxylic acid derivatives as herbicides

, World Intellectual Property Organization, , ,

Production Method 5

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 100 °C; 0.5 h, 100 °C

Reference

: Method for preparing phenoxycarboxylic acid salt herbicide

, China, , ,

Production Method 6

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 30 min, 40 °C

Reference

: Method for preparing phenoxycarboxylic acid-type weedicide

, China, , ,

Production Method 7

94-11-1

Reaction Conditions

Reference

: Herbicidal esters of aryloxyalkanecarboxylic acids

, Czechoslovakia, , ,

Production Method 8

94-75-7

94-11-1

120-67-2

Reaction Conditions

1.1 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Methanol

Reference

: Reduction of carboxylic acids using esters of benzotriazole as high-reactivity intermediates

Morales-Serna, Jose Antonio; Garcia-Rios, Erendira; Bernal, Jorge; Paleo, Ehecatl; Gavino, Ruben; et al, Synthesis, 2011, (9), 1375-1382

Production Method 9

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Magnesium chloride , 2,5-Dichlorothiazole ; 70 °C; 30 min, 70 °C

Reference

: Process for preparation of chlorophenoxycarboxylic acid amine salt

, China, , ,

Production Method 10

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Magnesium chloride , 2,5-Dichlorothiazole ; 30 min, 70 °C

Reference

: Process for preparing chlorophenoxycarboxylate

, China, , ,

Production Method 11

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: 4,4′-Thiobis(3-methyl-6-tert-butylphenol) , Magnesium chloride ; 70 °C; 30 min, 70 °C

Reference

: Method for preparing chlorophenoxycarboxylate

, China, , ,

Production Method 12

774-74-3

94-11-1

Reaction Conditions

1.1 Catalysts: Sulfuric acid

Reference

: Studies of alkyl esters of 2,4-dichlorophenoxyacetic acid (2,4-D) and 4-chloro-2-methylphenoxyacetic acid (MCPA)

Krawczyk, Maria; Legocki, Jan, Przemysl Chemiczny, 2007, 86(6), 506-509

Production Method 13

774-74-3

94-11-1

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Chloroform ; 8 - 10 °C; 2 h, reflux

Reference

: Esters of 2,4-dichlorophenoxy- and 4-chloro-2-methylphenoxyacetic acids - synthesis and infrared spectroscopy. Part II. sec-Alkyl esters

Zelechowski, Krzysztof; Kielczewska, Anna; Legocki, Jan, Pestycydy (Warsaw), 2005, (3), 7-20

Production Method 14

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 2,3,4-Trichlorothiophene ; 40 °C

Reference

: Method for preparing phenoxy carboxylic acid-type weedicide

, World Intellectual Property Organization, , ,

Production Method 15

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; -20 °C; 30 min, -20 °C

Reference

: Method for preparing 2,4-dichlorophenoxylacetic acid and salts thereof

, China, , ,

Production Method 16

49566-35-0

94-11-1

Reaction Conditions

1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; 0.5 h, 0 °C

Reference

: Method for preparing phenoxycarboxylic acid choline salt

, China, , ,

Production Method 17

94-11-1

Reaction Conditions

Reference

: Process for the preparation of alkyl esters of 2,4-dichlorophenoxyacetic acid

, Romania, , ,

Isopropyl 2,4-dichlorophenoxyacetate Raw materials

Isopropyl 2,4-dichlorophenoxyacetate Preparation Products

Isopropyl 2,4-dichlorophenoxyacetate Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506

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Cas no 94-11-1 (Isopropyl 2,4-dichlorophenoxyacetate)

Isopropyl 2,4-dichlorophenoxyacetate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Isopropyl 2,4-dichlorophenoxyacetate Security Information

Isopropyl 2,4-dichlorophenoxyacetate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Isopropyl 2,4-dichlorophenoxyacetate Pricemore >>

Isopropyl 2,4-dichlorophenoxyacetate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Isopropyl 2,4-dichlorophenoxyacetate Raw materials

Isopropyl 2,4-dichlorophenoxyacetate Preparation Products

Isopropyl 2,4-dichlorophenoxyacetate Related Literature

94-11-1 (Isopropyl 2,4-dichlorophenoxyacetate) Related Products